Cas no 106011-53-4 (Pyrazine, 2-(4-butoxyphenyl)-5-chloro-)

Pyrazine, 2-(4-butoxyphenyl)-5-chloro- structure
106011-53-4 structure
Product Name:Pyrazine, 2-(4-butoxyphenyl)-5-chloro-
CAS No:106011-53-4
MF:C14H15ClN2O
MW:262.734702348709
CID:1168483
PubChem ID:13827358
Update Time:2025-04-20

Pyrazine, 2-(4-butoxyphenyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2-(4-butoxyphenyl)-5-chloro-
    • 2-(4-butoxyphenyl)-5-chloropyrazine
    • 106011-53-4
    • DTXSID00550611
    • Inchi: 1S/C14H15ClN2O/c1-2-3-8-18-12-6-4-11(5-7-12)13-9-17-14(15)10-16-13/h4-7,9-10H,2-3,8H2,1H3
    • InChI Key: YTIUSLZDTOJYPV-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=N1)C1C=CC(=CC=1)OCCCC

Computed Properties

  • Exact Mass: 262.08745
  • Monoisotopic Mass: 262.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
  • LogP: 3.97590
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